Cas no 2172256-72-1 (2-1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172256-72-1
• MF: C₁₁H₂₀N₄O₃
• MW: 256.301502227783
• CID: 6588753
• PubChem ID: 165786239
• Update Time: 2025-06-14

2-1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide
• EN300-1597346
• 2-[1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetamide
• 2172256-72-1

• Inchi： 1S/C11H20N4O3/c1-17-6-4-3-5-15-10(8-18-2)9(13-14-15)7-11(12)16/h3-8H2,1-2H3,(H2,12,16)
• InChI Key： ZTSZAEKDJIBKTK-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CC(N)=O)N=NN1CCCCOC

Computed Properties

• Exact Mass: 256.15354051g/mol
• Monoisotopic Mass: 256.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 92.3Ų

Additional information on 2-1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide

Comprehensive Overview of 2-1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172256-72-1)

The compound 2-1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172256-72-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,2,3-triazole core and methoxy functional groups, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for triazole-based compounds has surged, driven by their versatility in medicinal chemistry. The methoxymethyl and 4-methoxybutyl substituents in this compound enhance its solubility and bioavailability, addressing common challenges in drug formulation. This aligns with current trends in precision medicine, where optimizing pharmacokinetics is critical. Additionally, its acetamide moiety offers opportunities for further derivatization, making it a valuable intermediate in synthetic chemistry.

The synthesis of 2-1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide typically involves click chemistry strategies, a hot topic in modern organic synthesis. This method is celebrated for its efficiency and high yield, catering to the growing need for sustainable and scalable production processes. As the pharmaceutical industry shifts toward green chemistry, such compounds are increasingly favored for their minimal environmental impact.

From a therapeutic perspective, this compound's triazole ring is known to exhibit antimicrobial and anti-inflammatory properties, sparking interest in its potential applications for infectious diseases and chronic inflammation. These areas are highly relevant today, given the global focus on combating antibiotic resistance and managing inflammatory disorders like arthritis. Its mechanism of action, possibly involving enzyme inhibition or receptor modulation, is a subject of ongoing research.

Beyond pharmaceuticals, CAS No. 2172256-72-1 is also explored in materials science. Its methoxy groups contribute to stability and compatibility with polymers, making it a candidate for advanced coatings or adhesives. This dual utility underscores its value in interdisciplinary research, bridging gaps between chemistry, biology, and engineering.

In summary, 2-1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide represents a multifaceted compound with broad potential. Its structural features align with contemporary scientific priorities, from drug discovery to sustainable materials. As research progresses, this molecule may emerge as a cornerstone in developing next-generation therapeutics and functional materials.